6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine

• IUPAC Name: 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
• InChI: InChI=1S/C7H3BrF3N3/c8-5-3-14-2-4(7(9,10)11)13-6(14)1-12-5/h1-3H
• InChI Key: FFNAGOCWKRCXAG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C2N1C=C(N=C2)Br)C(F)(F)F
• Molecular Formula: C7H3BrF3N3
• DSSTOX Substance ID: DTXSID00672049
• Molecular Weight: 266.02 g/mol
• CAS RN: 1208084-50-7

Description

6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine is a chemical compound with the CAS Number: 1208084-50-7. It has a molecular weight of 266.02. The IUPAC name for this compound is 6-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H3BrF3N3/c8-5-3-14-2-4(7(9,10)11)13-6(14)1-12-5/h1-3H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 266.02. It is typically stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Heterocyclic Scaffold in Medicinal Chemistry

The imidazo[1,2-b]pyridazine scaffold, closely related to the structure of 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine, is a significant class of heterocyclic nucleus in medicinal chemistry. It has been the foundation for various bioactive molecules, including kinase inhibitors like ponatinib. This nucleus has seen a resurgence in interest for exploring new derivatives for potential therapeutic applications due to its structure-activity relationships (SAR) and the possibility to enhance pharmacokinetic profiles and efficiency (Garrido et al., 2021).

N-oxide Derivatives in Drug Development

The synthesis and chemistry of heterocyclic N-oxide derivatives, including those from pyrazine frameworks, underline their importance as versatile synthetic intermediates with biological significance. These compounds have been integral in metal complexes formation, catalyst design, asymmetric catalysis and synthesis, and medicinal applications, demonstrating potent anticancer, antibacterial, and anti-inflammatory activities. Thus, they have played a crucial role in recent advances in drug development and organic synthesis (Li et al., 2019).

Pyrazine Derivatives: A Patent Review

The exploration of pyrazine derivatives, which includes structures similar to 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine, has been documented in patents for their diverse pharmacological properties. These derivatives are known for their antibacterial, antifungal, antimycobacterial, anti-inflammatory, analgesic, anticancer, antidiabetic, and antiviral effects. This has led to an increased interest in researching this core to develop more effective and clinically relevant compounds (Ferreira & Kaiser, 2012).

Trifluoromethylpyrazoles in Medicinal Chemistry

Focusing on the trifluoromethyl group, which is part of the 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine molecule, trifluoromethylpyrazoles have garnered attention as potent anti-inflammatory and antibacterial agents. The presence of the trifluoromethyl group, especially at the 3- or 5-position of the pyrazole nucleus, significantly influences the activity profile of these compounds. This underscores their importance in medicinal chemistry for exploring novel anti-inflammatory and antibacterial agents with minimal side effects (Kaur et al., 2015).

High Energy Density Materials (HEDM)

High-nitrogen azine energetic materials, including pyrazine derivatives, represent a focus area in the field of energy materials. These compounds, such as 2,6-diamino-3,5-dinitropyrazine-1-oxide (LLM-105) and related diazines, have been studied for their synthetic methods, structural and theoretical analysis, and their physical, chemical, sensitivity, thermal, and detonation properties. Their application in propellants and mixed explosives demonstrates the potential of azine energetic compounds in significantly improving burning rates, reducing sensitivity, and enhancing detonation performance, indicating broad prospects in energetic material applications (Yongjin & Shuhong, 2019).

Future Directions

Imidazo[1,2-a]pyrazines have attracted significant interest due to their promising and diverse bioactivity. Future research may focus on exploring the potential applications of 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine in various fields, including drug development.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyrazines are known to be versatile scaffolds in organic synthesis and drug development , suggesting that they may interact with a variety of biological targets.

Mode of Action

Compounds with similar structures have been shown to undergo radical reactions for direct functionalization . This suggests that 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine may interact with its targets through similar mechanisms.

Result of Action

pneumoniae , suggesting potential antimicrobial activity.